Methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate

• Molecular Formula: C10H7ClFNO2
• Molecular Weight: 227.62 g/mol
• IUPAC Name: methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate
• InChI: InChI=1S/C10H7ClFNO2/c1-15-10(14)9-3-5-2-6(11)7(12)4-8(5)13-9/h2-4,13H,1H3
• InChI Key: BSCVUXIUVIUPCJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CC(=C(C=C2N1)F)Cl

Description

Methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C10H7ClFNO2 and its molecular weight is 227.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of methyl 3-chloro-4-fluoro-α-azidocinnamate (Japanese Patent Application Laid-Open No. 149723/1995) (1.85 g) and xylene (140 ml) was heated under reflux for 1 hour, and the solvent was then distilled off. The residue was purified by column chromatography on silica gel (dichloromethane) to obtain the title compound (491 mg) as colorless powder.

Synthesis routes and methods II

Procedure details

A mixture of 3-chloro-4-fluoro-α-azidocinnamic acid methyl ester (Japanese Patent Application Laid-Open (kokai). No. 7-149723) (1.85 g) and xylene (140 mL) was heated under reflux for 1 hour, and the solvent was distilled away. The residue was purified by silica gel column chromatography (methylene chloride), to thereby give the title compound (491 mg).